2-(2,4-dimethylphenyl)-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-2,3-dihydro-1H-isoindole-5-carboxamide

• Molecular Formula: C24H17F3N2O4
• Molecular Weight: 454.4 g/mol
• IUPAC Name: 2-(2,4-dimethylphenyl)-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]isoindole-5-carboxamide
• InChI: InChI=1S/C24H17F3N2O4/c1-13-3-10-20(14(2)11-13)29-22(31)18-9-4-15(12-19(18)23(29)32)21(30)28-16-5-7-17(8-6-16)33-24(25,26)27/h3-12H,1-2H3,(H,28,30)
• InChI Key: KXJZQWBGXBFXHT-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)NC4=CC=C(C=C4)OC(F)(F)F)C

Description

2-(2,4-dimethylphenyl)-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-2,3-dihydro-1H-isoindole-5-carboxamide, also known as Compound A, is a synthetic compound that has been developed for research purposes. It has been found to have potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 2-(2,4-dimethylphenyl)-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-2,3-dihydro-1H-isoindole-5-carboxamide A is not fully understood. However, it has been found to inhibit the activity of certain enzymes, including the proteasome and the histone deacetylase (HDAC) enzymes. This inhibition can lead to the accumulation of proteins that are normally degraded by the proteasome, and the alteration of gene expression patterns regulated by HDAC enzymes.
Biochemical and Physiological Effects:
2-(2,4-dimethylphenyl)-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-2,3-dihydro-1H-isoindole-5-carboxamide A has been found to have a wide range of biochemical and physiological effects. It has been shown to induce cell death in cancer cells, inhibit the growth of tumor cells, and reduce inflammation. It has also been shown to alter the expression of genes involved in various biological processes, including cell cycle regulation, apoptosis, and DNA repair.

Advantages and Limitations for Lab Experiments

One advantage of 2-(2,4-dimethylphenyl)-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-2,3-dihydro-1H-isoindole-5-carboxamide A is its potential as a tool for the study of protein-protein interactions and other biochemical processes. It has been found to be a potent inhibitor of the proteasome and HDAC enzymes, which are involved in many cellular processes. However, one limitation of 2-(2,4-dimethylphenyl)-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-2,3-dihydro-1H-isoindole-5-carboxamide A is its toxicity. It has been found to be toxic to some normal cells, and its use in vivo may be limited by its toxicity.

Future Directions

There are many potential future directions for the study of 2-(2,4-dimethylphenyl)-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-2,3-dihydro-1H-isoindole-5-carboxamide A. One direction is the development of more potent and selective inhibitors of the proteasome and HDAC enzymes. Another direction is the study of the effects of 2-(2,4-dimethylphenyl)-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-2,3-dihydro-1H-isoindole-5-carboxamide A on other biological processes, such as autophagy and the unfolded protein response. Additionally, the use of 2-(2,4-dimethylphenyl)-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-2,3-dihydro-1H-isoindole-5-carboxamide A in combination with other therapeutic agents may be explored for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 2-(2,4-dimethylphenyl)-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-2,3-dihydro-1H-isoindole-5-carboxamide A involves several steps. First, 2,4-dimethylphenylacetic acid is reacted with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-(trifluoromethoxy)aniline to form the corresponding amide. The amide is then cyclized with phthalic anhydride to form 2-(2,4-dimethylphenyl)-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-2,3-dihydro-1H-isoindole-5-carboxamide A.

Scientific Research Applications

2-(2,4-dimethylphenyl)-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-2,3-dihydro-1H-isoindole-5-carboxamide A has been found to have potential applications in various scientific fields. It has been studied for its potential use as a therapeutic agent for the treatment of cancer, inflammation, and other diseases. It has also been studied for its potential use as a tool for the study of protein-protein interactions and other biochemical processes.